Cas no 397322-82-6 (2-Amino-3-chlorobenzaldehyde)

• Product Name: 2-Amino-3-chlorobenzaldehyde
• CAS No: 397322-82-6
• MF: C₇H₆ClNO
• MW: 155.581640720367
• MDL: MFCD13193431
• CID: 1035027
• PubChem ID: 23510442
• Update Time: 2025-06-10

2-Amino-3-chlorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chlorobenzaldehyde
• AK-31074
• FT-0687015
• KB-19720
• FVFGTMXRHNSEMC-UHFFFAOYSA-N
• 2-Amino-3-chlorobenzaldehyde, AldrichCPR
• ST2409465
• MFCD13193431
• 397322-82-6
• DS-11663
• AKOS016014127
• CS-W021549
• F15849
• DTXSID80634640
• Z1255404490
• XQA32282
• SCHEMBL1313885
• EN300-154837
• SY103142

• MDL： MFCD13193431
• Inchi： 1S/C7H6ClNO/c8-6-3-1-2-5(4-10)7(6)9/h1-4H,9H2
• InChI Key： FVFGTMXRHNSEMC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C=O)=C1N

Computed Properties

• Exact Mass: 155.01400
• Monoisotopic Mass: 155.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 1.9

Experimental Properties

• PSA: 43.09000
• LogP: 2.31590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Amino-3-chlorobenzaldehyde

Recent Advances in the Application of 2-Amino-3-chlorobenzaldehyde (CAS: 397322-82-6) in Chemical Biology and Pharmaceutical Research

2-Amino-3-chlorobenzaldehyde (CAS: 397322-82-6) is a key intermediate in the synthesis of various bioactive compounds and pharmaceutical agents. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting infectious diseases, cancer, and neurological disorders. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 2-Amino-3-chlorobenzaldehyde derivatives as potent inhibitors of bacterial efflux pumps, addressing the growing concern of antibiotic resistance. The research team synthesized a series of derivatives and evaluated their activity against multidrug-resistant strains of Escherichia coli and Staphylococcus aureus. The results indicated significant enhancement in the efficacy of conventional antibiotics when used in combination with these derivatives.

In the field of oncology, 2-Amino-3-chlorobenzaldehyde has been utilized as a scaffold for the development of small-molecule inhibitors targeting protein kinases involved in cancer progression. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) detailed the synthesis and evaluation of novel Schiff base derivatives of 2-Amino-3-chlorobenzaldehyde, which exhibited promising anti-proliferative activity against breast cancer cell lines (MCF-7 and MDA-MB-231) with IC50 values in the low micromolar range.

From a synthetic chemistry perspective, advancements have been made in the green synthesis of 2-Amino-3-chlorobenzaldehyde. A 2023 study in ACS Sustainable Chemistry & Engineering reported an eco-friendly catalytic system using recyclable ionic liquids, achieving higher yields (85-92%) with reduced environmental impact compared to traditional methods. This development is particularly significant for scaling up production while adhering to green chemistry principles.

The compound's potential in neurodegenerative disease research has also emerged recently. Researchers have identified 2-Amino-3-chlorobenzaldehyde derivatives as modulators of tau protein aggregation, a key pathological feature in Alzheimer's disease. Preliminary in vitro studies showed that certain derivatives could reduce tau oligomerization by up to 60% at non-toxic concentrations, as reported in the European Journal of Medicinal Chemistry (2024).

Quality control and analytical methods for 2-Amino-3-chlorobenzaldehyde have seen improvements as well. A 2024 analytical study developed a highly sensitive HPLC-MS method for the detection and quantification of this compound and its impurities in pharmaceutical formulations, with a detection limit of 0.1 ppm. This advancement ensures better quality assurance in drug manufacturing processes utilizing this intermediate.

Looking forward, the unique chemical properties of 2-Amino-3-chlorobenzaldehyde continue to inspire innovative applications. Current research directions include its use in the development of fluorescent probes for cellular imaging, as a ligand in metal-organic frameworks for drug delivery systems, and as a precursor in the synthesis of novel heterocyclic compounds with diverse biological activities. The compound's versatility ensures its ongoing importance in chemical biology and pharmaceutical research.